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Application Notes and Protocols for Magnum-
PSI
A Step-by-Step Guide to Setting Up Plasma-Surface Interaction Experiments

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on how to set up and conduct experiments using the Magnum-PSI

(MAgnetized plasma Generator and NUMerical modeling for Plasma Surface Interactions)

facility. These application notes and protocols are designed to streamline the experimental

process, from initial planning to data acquisition and analysis.

Introduction to Magnum-PSI
Magnum-PSI is a linear plasma generator designed to study the complex interactions between

plasmas and various materials under conditions relevant to fusion reactors, particularly the

divertor region of ITER. It utilizes a cascaded arc plasma source to generate a high-density,

low-temperature plasma that is confined by a powerful superconducting magnet. This allows for

the investigation of material erosion, deposition, and fuel retention, as well as the testing of

novel plasma-facing components.

The key operational parameters of Magnum-PSI are summarized in the table below,

showcasing its capability to simulate the extreme environment of a fusion reactor's divertor.
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Data Presentation: Key Experimental Parameters
A successful experiment in Magnum-PSI relies on the precise control and monitoring of various

parameters. The following table summarizes the key operational and diagnostic parameters

that can be achieved and measured.
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Parameter Value Units Notes

Plasma Source

Gas Types

Hydrogen (H),

Deuterium (D), Helium

(He), Neon (Ne),

Argon (Ar)

-

Other gases may be

possible upon

request.

Gas Flow Rate Variable sccm

Controls the plasma

density and neutral

pressure.

Arc Current 40 - 160 A

A primary control for

plasma density and

temperature.[1][2]

Magnetic Field

On-axis Magnetic

Field
up to 2.5 T

Confines the plasma

beam and influences

particle transport.[3]

Plasma Parameters at

Target

Electron Density (n_e) 10^19 - 10^21 m^-3

Measured by

Thomson Scattering.

[3]

Electron Temperature

(T_e)
0.1 - 10 eV

Measured by

Thomson Scattering.

[3]

Particle Flux 10^23 - 10^25 m^-2s^-1

A key parameter for

studying material

erosion and

deposition rates.[3]

Heat Flux > 10 MW/m^2

Simulates the high

heat loads on divertor

components.[3]
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Vacuum System

Base Pressure < 10^-7 mbar

Achieved through a

multi-stage differential

pumping system.

Operational Pressure Variable Pa

Dependent on gas

flow and pumping

configuration.

Target and Sample

Target Temperature Variable °C
Can be actively

cooled or heated.

Target Biasing Variable V

Allows for control of

ion impact energy.[4]

[5][6]

Sample Size Variable -

Accommodates a

range of sample sizes

and geometries.

Experimental Protocols
This section outlines the detailed methodologies for conducting a typical plasma-surface

interaction experiment in Magnum-PSI.

Experimental Planning and Proposal
The initial step involves defining the scientific objectives and experimental plan. For external

users, this culminates in the submission of a beam time application.

Protocol 1: Experimental Proposal Submission

Define Research Goals: Clearly articulate the scientific questions to be addressed. This

could involve studying material erosion rates, hydrogen retention, or the performance of a

new plasma-facing component.
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Determine Experimental Conditions: Specify the required plasma parameters (gas type,

density, temperature, flux), target material, target temperature, and any in-situ diagnostics

needed.

Consult with Magnum-PSI Staff: It is highly recommended to discuss the feasibility of the

proposed experiment with the Magnum-PSI facility manager and scientific staff.

Submit a Proposal: Complete and submit the official Magnum-PSI beam time application

form, detailing the experimental plan, required resources, and safety considerations.

Proposal Review: The proposal will be reviewed by a scientific committee for feasibility and

scientific merit.

Sample Preparation and Mounting
Proper preparation and mounting of the material sample are crucial for obtaining reliable and

reproducible results.

Protocol 2: Material Sample Preparation and Mounting

Sample Cleaning: Thoroughly clean the sample to remove any surface contaminants. The

cleaning procedure will depend on the material but typically involves ultrasonic cleaning in a

series of solvents (e.g., acetone, isopropanol, ethanol).

Surface Characterization (Pre-exposure): Characterize the pristine surface of the sample

using appropriate techniques such as Scanning Electron Microscopy (SEM), X-ray

Photoelectron Spectroscopy (XPS), or Atomic Force Microscopy (AFM).

Mounting on Target Holder: Securely mount the sample onto the designated target holder.

Ensure good thermal contact if temperature control is required. This may involve the use of

specific clamps or conductive pastes.

Installation in the Target Exchange and Analysis Chamber (TEAC): The target holder with the

mounted sample is introduced into the TEAC, which is then evacuated.[3]

Vacuum System Operation and Plasma Generation
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Achieving and maintaining a high-quality vacuum is fundamental to any plasma experiment.

The following protocol outlines the general procedure.

Protocol 3: Vacuum and Plasma Operation

Pump-down of the Main Chamber: The main vacuum vessel is pumped down to the base

pressure using a series of roughing and high-vacuum pumps. This process can take several

hours.

Gas Introduction: The desired working gas is introduced into the cascaded arc plasma

source through a mass flow controller. The gas flow rate is a key parameter for controlling

the plasma density.

Plasma Initiation: The cascaded arc discharge is initiated by applying a high voltage across

the cathode and anode. The arc current is then ramped up to the desired level.

Magnetic Field Activation: The superconducting magnet is energized to the specified

magnetic field strength to confine the plasma beam.

Plasma Stabilization: The plasma parameters are allowed to stabilize before the target is

exposed. This is monitored using various diagnostics.

Diagnostic Setup and Calibration
Magnum-PSI is equipped with a suite of advanced diagnostics to characterize both the plasma

and the material surface. Proper setup and calibration are essential for accurate

measurements.

Protocol 4: Thomson Scattering System Setup and Calibration

Laser Alignment: The high-power laser beam for the Thomson scattering system is carefully

aligned to pass through the center of the plasma and the collection optics.

Wavelength Calibration: The spectrometers are calibrated using a known light source (e.g., a

calibration lamp or Rayleigh scattering from a neutral gas) to ensure accurate measurement

of the scattered light spectrum.[7][8][9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b12768669?utm_src=pdf-body
https://www.researchgate.net/publication/383180809_Calibration_techniques_for_Thomson_scattering_diagnostics_on_large_fusion_experiments
https://pubs.aip.org/aip/rsi/article/95/8/083533/3308181/Calibration-techniques-for-Thomson-scattering
https://www.sbfisica.org.br/bjp/files/v26_755.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12768669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intensity Calibration: The absolute sensitivity of the detection system is calibrated using

Raman scattering from a known density of gas (e.g., nitrogen). This allows for the

determination of the absolute electron density.[10]

Stray Light Minimization: Baffles and a beam dump are used to minimize the amount of stray

laser light reaching the detectors, which can be a significant source of noise.[10]

Data Acquisition and Analysis
Data from all diagnostics are collected and stored centrally. A typical data acquisition workflow

is described below.

Protocol 5: Data Acquisition and Analysis

Define Shot Sequence: An experimental run plan or "shot sheet" is created, detailing the

sequence of plasma exposures and the corresponding parameter settings.

Initiate Data Acquisition System: The data acquisition system is configured to record data

from all relevant diagnostics for the duration of the plasma exposure.

Plasma Exposure: The target is moved into the plasma beam for the specified duration.

Data Storage: At the end of the shot, all data is automatically saved to a central database

with a unique shot number for identification.

Post-shot Analysis: Preliminary analysis of the data is often performed between shots to

monitor the experiment's progress and make any necessary adjustments.[11]

Detailed Analysis: A more thorough analysis of the collected data is performed after the

experimental campaign is complete. This may involve custom analysis scripts and modeling.

Mandatory Visualizations
The following diagrams illustrate key workflows and relationships in a Magnum-PSI

experiment.
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Experiment

Post-Experiment

1. Experimental Proposal

2. Sample Preparation & Pre-characterization

3. Sample Mounting & Insertion

4. Vacuum Pump-down

5. Plasma Generation & Stabilization

6. Plasma Exposure

7. Data Acquisition

9. Post-exposure Sample Characterization8. Data Analysis

10. Reporting & Publication
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Caption: High-level workflow for a complete experiment in Magnum-PSI.
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Caption: Relationship between control inputs and plasma generation.
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Caption: Data flow from the experiment to analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Magnum-PSI | Dutch Institute for Fundamental Energy Research [differ.nl]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. pubs.aip.org [pubs.aip.org]

9. sbfisica.org.br [sbfisica.org.br]

10. plasma.physics.ucla.edu [plasma.physics.ucla.edu]

11. anl.gov [anl.gov]

To cite this document: BenchChem. [Step-by-step guide to setting up an experiment in
Magnum-PSI.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12768669#step-by-step-guide-to-setting-up-an-
experiment-in-magnum-psi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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